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Compound of Interest

Compound Name: 2-Bromo-3-(bromomethyl)pyridine

Cat. No.: B1279060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, operational, and disposal information for handling 2-
Bromo-3-(bromomethyl)pyridine (CAS No: 94446-97-6). Adherence to these protocols is

essential for ensuring personal safety and maintaining a secure laboratory environment. This

chemical is classified as a hazardous substance, and proper handling is paramount to mitigate

risks.

Hazard Identification
2-Bromo-3-(bromomethyl)pyridine is associated with the following hazards:

Skin Irritation: Causes skin irritation.[1][2][3]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Acute Toxicity: May be harmful if swallowed or in contact with skin.[3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the primary defense against chemical

exposure. The following PPE is mandatory when handling 2-Bromo-3-
(bromomethyl)pyridine.
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side-shields conforming to

EN166 (EU) or NIOSH (US)

standards. A face shield should

be used for splash hazards.[4]

[5]

Protects eyes from potential

splashes and contact with the

chemical, which can cause

serious irritation.[1][2]

Hand Protection

Nitrile or other suitable

chemical-resistant gloves.

Gloves must be inspected

before use and disposed of

after contamination.[6]

Prevents skin contact and

absorption, which can cause

irritation.[1][3]

Body Protection

A laboratory coat or other

suitable protective clothing to

prevent skin exposure.[1][4][7]

Protects against contamination

of personal clothing and skin.

Respiratory Protection

To be used in case of

insufficient ventilation or the

potential for aerosolization.

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[4]

[5]

Protects the respiratory system

from irritation.[1][2]

Operational and Disposal Plans
A systematic approach to handling 2-Bromo-3-(bromomethyl)pyridine from receipt to

disposal is crucial for minimizing risks.

Experimental Protocols: Step-by-Step Guidance
1. Receiving and Storage:

Upon receipt, inspect the container for any signs of damage or leakage.
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Store the container tightly closed in a cool, dry, and well-ventilated area away from

incompatible substances.[1][7]

The storage area should be locked.[1][7]

2. Handling and Experimentation:

All handling of 2-Bromo-3-(bromomethyl)pyridine should be conducted in a well-ventilated

chemical fume hood.[1][7]

Avoid the formation of dust and aerosols.[7]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[7]

Wash hands and skin thoroughly after handling.[1][7]

Do not eat, drink, or smoke in the handling area.[7]

3. Disposal Plan:

Proper disposal of 2-Bromo-3-(bromomethyl)pyridine and any contaminated materials is

critical to prevent environmental contamination and ensure regulatory compliance.

All waste materials, including the chemical itself and any contaminated consumables (e.g.,

gloves, absorbent materials), must be collected in a designated, sealed, and clearly labeled

hazardous waste container.[6]

Dispose of the chemical waste through a licensed and approved waste disposal plant.[1][7]

Follow all local, state, and national regulations for the disposal of halogenated organic

compounds.

Emergency Procedures
Accidental Release Measures:

Wear appropriate personal protective equipment.[1]

Ensure adequate ventilation and evacuate unprotected personnel.[1][6]
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Prevent further leakage or spillage if it is safe to do so.[1]

Absorb the spill with an inert material, such as sand or a similar absorbent.[1]

Collect the absorbed material into a tightly closed container for proper disposal.[6]

Prevent the spilled material from entering drains or water courses.[1]

First Aid Measures:

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

[5][8]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[1] Seek

medical attention if irritation occurs.[1][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do so.[1][7] Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Visual Workflows
The following diagrams illustrate the standard procedures for handling 2-Bromo-3-
(bromomethyl)pyridine and the appropriate emergency response.
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Start: Receive Chemical

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated, Locked Area

Preparation: Don PPE in Designated Area

Handling: Use in a Chemical Fume Hood

Weighing and Transfer

Perform Experiment

Decontaminate Work Area and Equipment

Collect Waste in Labeled, Sealed Container

Dispose of Waste via Approved Facility

End of Process

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Bromo-3-(bromomethyl)pyridine.
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Spill or Exposure Occurs

Evacuate Area (if necessary)

Type of Exposure?

Don Appropriate PPE

Contain Spill with Inert Material

Collect and Place in Waste Container

Decontaminate Spill Area

Seek Medical Attention as Needed

Skin Contact:
Flush with water for 15 mins, remove clothing

Skin

Eye Contact:
Flush with water for 15 mins, seek medical aid

Eye

Inhalation:
Move to fresh air, seek medical aid

Inhalation

Ingestion:
Rinse mouth, seek immediate medical aid

Ingestion

Click to download full resolution via product page

Caption: Emergency response protocol for accidental exposure or spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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